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Compound of Interest

Compound Name: 1-Ethylimidazole

Cat. No.: B1293685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1-Ethylimidazole (CAS No: 7098-07-9). The information presented herein is

intended to support researchers, scientists, and professionals in drug development and other

analytical fields by consolidating essential data, experimental methodologies, and logical

workflows.

General and Chemical Properties
1-Ethylimidazole is a colorless to light yellow transparent liquid belonging to the imidazole

family of organic heterocyclic compounds.[1][2][3] It is recognized for its utility as a versatile

building block in organic synthesis, particularly as a precursor for pharmaceuticals,

agrochemicals, and specialty chemicals like ionic liquids.[1][4] Its molecular structure consists

of an ethyl group attached to an imidazole ring.[5]

Table 1: General and Chemical Identification of 1-Ethylimidazole
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Property Value Source(s)

CAS Number 7098-07-9 [1][2][3][4]

Molecular Formula C₅H₈N₂ [1][2][3]

Molecular Weight 96.13 g/mol [1][2][3][6]

Appearance
Colorless to light yellow

transparent liquid
[1][2][3]

Purity ≥99% (GC) [1]

pKa 7.08 ± 0.10 (Predicted) [4][5]

InChI Key
IWDFHWZHHOSSGR-

UHFFFAOYSA-N
[5][6][7]

Physical Properties
The physical properties of 1-Ethylimidazole are critical for its application in various chemical

processes and formulations. These properties have been determined through various

experimental techniques.

Table 2: Key Physical Properties of 1-Ethylimidazole
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Property Value
Temperature
(°C)

Pressure Source(s)

Density 1.0 g/mL 25 Ambient [1]

0.997 g/cm³ 20 Ambient [7]

0.995 g/cm³ 20 Ambient [7]

0.997 g/cm³ Not Specified Ambient [4][8]

Boiling Point 226 °C Not Specified Ambient [1]

206.9 ± 9.0 °C Not Specified 760 mmHg [3]

106 °C Not Specified 12 torr [4][8]

Melting Point -27 °C Not Specified Ambient [4]

Refractive Index 1.49 Not Specified Ambient [2]

1.517 Not Specified Ambient [3]

1.4870 - 1.4900 Not Specified Ambient [4][9]

Vapor Pressure 0.3 ± 0.4 mmHg 25 Not Applicable [3]

40 Pa 20 Not Applicable [4][10]

0.32 hPa 25 Not Applicable [7]

Flash Point 78.9 ± 18.7 °C Not Applicable Not Applicable [3]

91.5 °C Not Applicable Not Applicable [4][8][9]

Spectroscopic and Solubility Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 1-
Ethylimidazole.

3.1. NMR Spectroscopy Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed

information about the molecular structure.
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¹H NMR: The proton NMR spectrum is available for 1-Ethylimidazole, which is crucial for

confirming the positions of hydrogen atoms within the molecule.[11][12][13]

¹³C NMR: The carbon-13 NMR spectrum provides information on the carbon skeleton of the

molecule.[14][15]

3.2. Solubility 1-Ethylimidazole is soluble in water and other organic solvents.[4][5][9] The

nitrogen atoms in the imidazole ring contribute to its hydrophilic nature, allowing for interactions

with polar solvents.[16]

Electrochemical Properties and Applications
1-Ethylimidazole is a key component in the synthesis of ionic liquids, which have significant

applications in electrochemistry.[1][17] The electrochemical properties of these resulting ionic

liquids, such as those based on the 1-ethyl-3-methylimidazolium (EMIm⁺) cation, are

extensively studied for applications in batteries and capacitors.[18][19] The electrochemical

behavior, including the redox processes, can be investigated using techniques like cyclic

voltammetry.[17]

The logical relationship between the core properties of 1-Ethylimidazole is visualized below.
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Diagram 1: Interrelation of 1-Ethylimidazole's Physicochemical Properties.
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Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible measurement of

physicochemical properties.

5.1. Density Measurement The density of liquids like 1-Ethylimidazole is commonly measured

using an oscillating U-tube densimeter.[20]

Principle: The instrument measures the oscillation period of a U-shaped tube filled with the

sample. This period is directly related to the density of the sample.

Protocol:

Calibrate the densimeter with fluids of known density, such as dry air and bidistilled ultra-

pure water, at the desired temperature.[20]

Ensure precise temperature control (e.g., ± 0.02 K), as density is temperature-dependent.

[20]

Inject the 1-Ethylimidazole sample into the U-tube, ensuring no air bubbles are present.

Allow the sample to reach thermal equilibrium.

Record the oscillation period and use the calibration data to calculate the density.

Perform multiple measurements to ensure repeatability.[20]

5.2. Surface Tension Measurement Several methods are employed to measure the surface

tension of liquids, particularly ionic liquids derived from 1-Ethylimidazole.

Capillary Rise Method: This method is suitable for small sample volumes (<0.1 cm³).[21]

Principle: The height to which a liquid rises in a narrow capillary tube is measured, which

is proportional to its surface tension.

Protocol:

Place the vacuum-dried sample in the measurement cell.[21]
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Use a capillary tube of a known radius.

To prevent contamination from ambient moisture, especially for hydrophilic liquids,

maintain a flow of dry gas over the meniscus.[21]

Measure the height of the liquid column using a cathetometer.

Calculate the surface tension using the Jurin's Law equation, incorporating corrections

for meniscus shape if necessary.[22]

Pendant Drop Method: This is another common technique for surface tension determination.

[23][24]

Principle: The shape of a drop of liquid hanging from a capillary tip is determined by the

balance between surface tension and gravity.

Protocol:

A drop of the liquid is formed at the tip of a syringe.

An image of the drop is captured by a camera.

The profile of the drop is analyzed by software to determine the surface tension based

on the Young-Laplace equation.

5.3. Spectroscopic Analysis (NMR)

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. It provides

detailed information about the structure, dynamics, reaction state, and chemical environment

of molecules.

¹H NMR Protocol:

Prepare the sample by dissolving a weighed amount of 1-Ethylimidazole in a deuterated

solvent (e.g., D₂O).[12]

Transfer the solution to an NMR tube.
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Place the tube in the NMR spectrometer.

Acquire the ¹H NMR spectrum, which will show chemical shifts, signal integrations, and

coupling patterns characteristic of the protons in the 1-Ethylimidazole molecule.

5.4. Electrochemical Characterization (Cyclic Voltammetry) Cyclic Voltammetry (CV) is used to

study the electrochemical behavior of substances, particularly ionic liquids derived from 1-
Ethylimidazole.[17]

Principle: The potential of a working electrode is swept linearly versus time, and the resulting

current is measured. This provides information about redox processes.

Protocol:

Prepare an electrolyte solution containing the ionic liquid derived from 1-Ethylimidazole.

Use a three-electrode cell setup: a working electrode, a counter electrode, and a reference

electrode.

Perform the CV scan over a defined potential window.

The resulting voltammogram will show peaks corresponding to oxidation and reduction

events, defining the electrochemical stability window of the electrolyte.

A generalized workflow for the physicochemical analysis of a liquid sample like 1-
Ethylimidazole is depicted below.
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Diagram 2: General Experimental Workflow for Physicochemical Characterization.

Role in Ionic Liquid Synthesis
1-Ethylimidazole serves as a crucial precursor in the synthesis of a class of ionic liquids,

particularly those containing the 1-ethyl-3-methylimidazolium (EMIm⁺) cation.[1] These ionic

liquids are gaining prominence in "green chemistry" due to their low volatility and recyclability.

[1]

The synthesis pathway generally involves the quaternization of an N-substituted imidazole.
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Diagram 3: Synthesis Pathway of an Ionic Liquid from 1-Ethylimidazole.

This guide consolidates key physicochemical data and analytical methodologies for 1-
Ethylimidazole, providing a foundational resource for its application in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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